Cas no 467235-27-4 ((S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid)

• Product Name: (S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid
• CAS No: 467235-27-4
• MF: C₁₅H₂₀BrClO₄
• MW: 379.673903465271
• CID: 930486
• PubChem ID: 29974996
• Update Time: 2025-06-20

(S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid
• (2S)-2-(bromomethyl)-8-(4-chlorophenoxy)-2-hydroxyoctanoic acid
• (S)-2-BROMOMETHYL-2-HYDROXY-8-(4-CHLOROPHENOXY)-OCTANOIC ACID
• DTXSID70652494
• AKOS025295348
• DB-310394
• 467235-27-4

• Inchi： 1S/C15H20BrClO4/c16-11-15(20,14(18)19)9-3-1-2-4-10-21-13-7-5-12(17)6-8-13/h5-8,20H,1-4,9-11H2,(H,18,19)/t15-/m1/s1
• InChI Key： DWOYOYYLEZEUMR-OAHLLOKOSA-N
• SMILES： BrC[C@@](C(=O)O)(CCCCCCOC1C=CC(=CC=1)Cl)O

Computed Properties

• Exact Mass: 378.02300
• Monoisotopic Mass: 378.02335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: 3.87990

Additional information on (S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid

Introduction to (S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid (CAS No. 467235-27-4)

(S)-2-Bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid, identified by its CAS number 467235-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, combines a bromomethyl group, a hydroxyl group, and a chlorophenoxyl moiety on an octanoic acid backbone, making it a versatile intermediate for the development of novel therapeutic agents. The stereochemical configuration at the chiral center, specifically the (S)-configuration, further enhances its utility in enantioselective synthesis and drug design.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and medicinal chemistry. Recent advancements in synthetic methodologies have highlighted its role as a key precursor in the construction of complex molecular architectures. For instance, the bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This property is particularly valuable in the synthesis of peptidomimetics and other bioactive molecules where precise control over regioselectivity is paramount.

Additionally, the hydroxyl group present in the molecule provides an opportunity for further derivatization, such as esterification or etherification, which can modulate solubility and metabolic stability. The chlorophenoxyl moiety, on the other hand, has been extensively studied for its pharmacological properties. Substituted phenoxyl groups are well-documented for their roles in various biological pathways, including neurotransmitter receptor interactions and enzyme inhibition. This makes (S)-2-bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid a promising candidate for further exploration in drug discovery programs.

In the context of modern drug development, there is a growing emphasis on the use of chiral auxiliaries and catalysts to achieve enantiopure compounds. The (S)-configuration of this compound aligns with this trend, as enantiomerically pure drugs often exhibit improved pharmacokinetic profiles and reduced side effects. The synthesis of such compounds requires meticulous attention to detail, particularly in the stereocontrol steps. Recent studies have demonstrated that transition metal-catalyzed asymmetric reactions can be effectively employed to construct the desired stereocenter with high enantioselectivity.

The octanoic acid backbone itself contributes to the compound's amphiphilic nature, which can be exploited in various applications ranging from drug delivery systems to surfactant-based formulations. This dual solubility profile allows for efficient solubilization in both aqueous and organic media, facilitating its use in diverse chemical transformations. Furthermore, the presence of multiple functional groups makes this compound a valuable building block for polymer chemistry and material science applications.

Emerging research in computational chemistry has also highlighted the potential of (S)-2-bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid as a scaffold for virtual screening campaigns. High-throughput virtual screening techniques combined with molecular docking studies have been used to identify novel lead compounds with desired biological activities. The structural features of this compound make it an attractive candidate for designing molecules that interact with specific protein targets, thereby opening up new avenues in therapeutic intervention.

From a synthetic chemistry perspective, this compound exemplifies the importance of functional group interplay in designing versatile intermediates. The combination of electrophilic and nucleophilic centers allows for multiple pathways of functionalization, providing chemists with ample opportunities to tailor molecular structure for specific applications. Recent publications have showcased innovative synthetic strategies that leverage these properties to construct complex natural products and non-natural analogs with potential therapeutic value.

In summary, (S)-2-bromomethyl-2-hydroxy-8-(4-chlorophenoxy)octanoic Acid (CAS No. 467235-27-4) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical innovation. Its unique combination of functional groups and stereochemical configuration makes it a valuable asset in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this are poised to play pivotal roles in the discovery and development of next-generation therapeutics.